![molecular formula C7H9N3O2S B12002399 N-ethyl-N'-(1,3-thiazol-2-yl)ethanediamide](/img/structure/B12002399.png)
N-ethyl-N'-(1,3-thiazol-2-yl)ethanediamide
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Overview
Description
N-ethyl-N’-(1,3-thiazol-2-yl)ethanediamide, with the chemical formula C5H5N3O2S, is a compound containing both an ethanediamide backbone and a thiazole ring. Let’s break down its structure:
Molecular Formula: CHNOS
ChemSpider ID: 1503430
Preparation Methods
Industrial Production: As of now, there is no established industrial-scale production method for this compound. Research efforts may be ongoing to develop efficient and scalable processes.
Chemical Reactions Analysis
Reactivity: N-ethyl-N’-(1,3-thiazol-2-yl)ethanediamide can participate in various chemical reactions:
Oxidation: It may undergo oxidation reactions.
Reduction: Reduction reactions could also be relevant.
Substitution: Substitution reactions involving the thiazole ring are possible.
Common Reagents and Conditions: Specific reagents and conditions depend on the desired reaction. typical reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles for substitution reactions.
Major Products: The major products formed from these reactions would vary based on the specific reaction pathway.
Scientific Research Applications
N-ethyl-N’-(1,3-thiazol-2-yl)ethanediamide finds applications in several scientific fields:
Chemistry: It may serve as a building block for designing new compounds.
Biology: Researchers might explore its interactions with biological molecules.
Medicine: Investigations could focus on potential therapeutic properties.
Industry: Its unique structure may have industrial applications (yet to be explored).
Mechanism of Action
The precise mechanism by which N-ethyl-N’-(1,3-thiazol-2-yl)ethanediamide exerts its effects remains unknown. Further research is needed to uncover its molecular targets and pathways.
Comparison with Similar Compounds
While specific similar compounds are not mentioned, N-ethyl-N’-(1,3-thiazol-2-yl)ethanediamide’s uniqueness lies in its combination of the thiazole ring and ethanediamide functionality.
Remember that ongoing research may reveal more about this intriguing compound
Properties
Molecular Formula |
C7H9N3O2S |
---|---|
Molecular Weight |
199.23 g/mol |
IUPAC Name |
N-ethyl-N'-(1,3-thiazol-2-yl)oxamide |
InChI |
InChI=1S/C7H9N3O2S/c1-2-8-5(11)6(12)10-7-9-3-4-13-7/h3-4H,2H2,1H3,(H,8,11)(H,9,10,12) |
InChI Key |
GVAUCTMGAKIJPO-UHFFFAOYSA-N |
Canonical SMILES |
CCNC(=O)C(=O)NC1=NC=CS1 |
Origin of Product |
United States |
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